Cas no 1999078-50-0 (methyl 3-(1H-imidazol-1-yl)-2-(methylamino)butanoate)
methyl 3-(1H-imidazol-1-yl)-2-(methylamino)butanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-(1H-imidazol-1-yl)-2-(methylamino)butanoate
- 1999078-50-0
- EN300-1123934
-
- Inchi: 1S/C9H15N3O2/c1-7(12-5-4-11-6-12)8(10-2)9(13)14-3/h4-8,10H,1-3H3
- InChI Key: AZBMMLWQNKIMME-UHFFFAOYSA-N
- SMILES: O(C)C(C(C(C)N1C=NC=C1)NC)=O
Computed Properties
- Exact Mass: 197.116426730g/mol
- Monoisotopic Mass: 197.116426730g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 56.2Ų
methyl 3-(1H-imidazol-1-yl)-2-(methylamino)butanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1123934-0.05g |
methyl 3-(1H-imidazol-1-yl)-2-(methylamino)butanoate |
1999078-50-0 | 95% | 0.05g |
$1008.0 | 2023-10-26 | |
| Enamine | EN300-1123934-0.1g |
methyl 3-(1H-imidazol-1-yl)-2-(methylamino)butanoate |
1999078-50-0 | 95% | 0.1g |
$1056.0 | 2023-10-26 | |
| Enamine | EN300-1123934-0.25g |
methyl 3-(1H-imidazol-1-yl)-2-(methylamino)butanoate |
1999078-50-0 | 95% | 0.25g |
$1104.0 | 2023-10-26 | |
| Enamine | EN300-1123934-0.5g |
methyl 3-(1H-imidazol-1-yl)-2-(methylamino)butanoate |
1999078-50-0 | 95% | 0.5g |
$1152.0 | 2023-10-26 | |
| Enamine | EN300-1123934-1.0g |
methyl 3-(1H-imidazol-1-yl)-2-(methylamino)butanoate |
1999078-50-0 | 1g |
$1442.0 | 2023-06-09 | ||
| Enamine | EN300-1123934-2.5g |
methyl 3-(1H-imidazol-1-yl)-2-(methylamino)butanoate |
1999078-50-0 | 95% | 2.5g |
$2351.0 | 2023-10-26 | |
| Enamine | EN300-1123934-5.0g |
methyl 3-(1H-imidazol-1-yl)-2-(methylamino)butanoate |
1999078-50-0 | 5g |
$4184.0 | 2023-06-09 | ||
| Enamine | EN300-1123934-10.0g |
methyl 3-(1H-imidazol-1-yl)-2-(methylamino)butanoate |
1999078-50-0 | 10g |
$6205.0 | 2023-06-09 | ||
| Enamine | EN300-1123934-1g |
methyl 3-(1H-imidazol-1-yl)-2-(methylamino)butanoate |
1999078-50-0 | 95% | 1g |
$1200.0 | 2023-10-26 | |
| Enamine | EN300-1123934-5g |
methyl 3-(1H-imidazol-1-yl)-2-(methylamino)butanoate |
1999078-50-0 | 95% | 5g |
$3479.0 | 2023-10-26 |
methyl 3-(1H-imidazol-1-yl)-2-(methylamino)butanoate Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on methyl 3-(1H-imidazol-1-yl)-2-(methylamino)butanoate
Methyl 3-(1H-Imidazol-1-yl)-2-(Methylamino)Butanoate: An Overview of a Promising Compound (CAS No. 1999078-50-0)
Methyl 3-(1H-imidazol-1-yl)-2-(methylamino)butanoate (CAS No. 1999078-50-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, including as a precursor in the synthesis of bioactive molecules and as a candidate for drug development.
The molecular structure of methyl 3-(1H-imidazol-1-yl)-2-(methylamino)butanoate is composed of an imidazole ring, a methylamino group, and an ester functional group. These components contribute to its chemical stability and reactivity, making it an attractive candidate for further investigation. The imidazole ring, in particular, is known for its biological activity and is a common moiety in many pharmaceuticals, including antifungal and anti-inflammatory agents.
Recent studies have highlighted the potential of methyl 3-(1H-imidazol-1-yl)-2-(methylamino)butanoate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2022) investigated the compound's ability to modulate specific enzymes involved in neurodegenerative diseases. The results indicated that the compound exhibited significant inhibitory activity against these enzymes, suggesting its potential as a lead molecule for developing new treatments for conditions such as Alzheimer's disease.
In another study, researchers explored the anti-inflammatory properties of methyl 3-(1H-imidazol-1-yl)-2-(methylamino)butanoate. The findings, published in the Inflammation Research (2023), demonstrated that the compound effectively reduced inflammation in both in vitro and in vivo models. This anti-inflammatory activity was attributed to its ability to inhibit pro-inflammatory cytokines and reduce oxidative stress, making it a promising candidate for treating inflammatory disorders such as arthritis.
The synthetic accessibility of methyl 3-(1H-imidazol-1-yl)-2-(methylamino)butanoate is another factor contributing to its appeal. The compound can be synthesized through a series of well-documented chemical reactions, including the condensation of an appropriate amine with an ester precursor. This ease of synthesis allows for efficient scale-up and production, which is crucial for advancing the compound from the laboratory to clinical trials.
Clinical trials are an essential step in evaluating the safety and efficacy of new compounds. While methyl 3-(1H-imidazol-1-yl)-2-(methylamino)butanoate is still in the early stages of development, preliminary data from preclinical studies are encouraging. These studies have shown that the compound has a favorable pharmacokinetic profile, with good bioavailability and low toxicity. Additionally, its stability under various conditions makes it suitable for formulation into different dosage forms, such as tablets or injectable solutions.
The potential applications of methyl 3-(1H-imidazol-1-yl)-2-(methylamino)butanoate extend beyond therapeutic uses. In the field of materials science, researchers have explored its use as a functional additive in polymers and coatings. The presence of the imidazole ring and methylamino group provides unique properties that can enhance the performance of these materials, such as improved adhesion and resistance to environmental factors.
In conclusion, methyl 3-(1H-imidazol-1-yl)-2-(methylamino)butanoate (CAS No. 1999078-50-0) is a multifaceted compound with promising potential in various scientific and industrial applications. Its unique chemical structure, coupled with its biological activity and synthetic accessibility, positions it as a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.
1999078-50-0 (methyl 3-(1H-imidazol-1-yl)-2-(methylamino)butanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)